DOPE-PEG-BDP FL,MW 5000

• Molecular Formula: C58H95BF2N4NaO11P
• Molecular Weight: 1127.2 g/mol
• InChI: InChI=1S/C58H96BF2N4O11P.Na/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-56(67)73-47-53(76-57(68)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2)48-75-77(70,71)74-44-42-63-58(69)72-43-41-62-55(66)40-39-51-37-38-52-46-54-49(3)45-50(4)64(54)59(60,61)65(51)52;/h19-22,37-38,45-46,53H,5-18,23-36,39-44,47-48H2,1-4H3,(H,62,66)(H,63,69)(H,70,71);/q;+1/p-1/b21-19-,22-20-;/t53-;/m1./s1
• InChIKey: GAAWQZUQXXWKNV-UVBBLKMXSA-M

DOPE-PEG-BDP FL MW 5000: Fluorescent PEG-Lipid Conjugate

DOPE-PEG-BDP FL, MW 5000 is a PEGylated fluorescent lipid conjugate composed of an unsaturated DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) phospholipid anchor, a 5,000 Da polyethylene glycol (PEG) spacer, and a BDP FL (boron dipyrromethene) fluorophore [1]. The compound exhibits excitation and emission maxima at 504 nm and 514 nm, respectively, making it compatible with standard FITC/GFP filter sets . The PEG spacer enhances aqueous solubility and provides steric stabilization, while the DOPE anchor facilitates spontaneous insertion into lipid bilayers and lipid nanoparticles (LNPs) . This conjugate serves as a fluorescent tracer for liposomal drug delivery systems, enabling quantitative tracking of lipid-based carriers in vitro and in vivo without perturbing native membrane behavior .

5000 Da PEG chain supports extended circulation half-life for in vivo tracking

DOPE phospholipid provides fusogenic membrane anchor for LNP formulations

BDP FL fluorophore enables photostable, bright imaging at 504/514 nm

• [1] MedChemExpress. DOPE-PEG-BDP FL,MW 5000. Product datasheet. View Source

Why DOPE-PEG-BDP FL MW 5000 Is Irreplaceable

PEG-lipid-dye conjugates are not generic commodities; substitution with nominally similar products (e.g., different lipid anchors, PEG lengths, or fluorophores) introduces functional divergence that compromises experimental reproducibility and therapeutic development timelines [1]. The DOPE anchor confers fusogenic, pH-sensitive membrane behavior distinct from saturated DSPE-based conjugates; the 5,000 Da PEG spacer provides a specific pharmacokinetic profile that shorter PEG chains cannot replicate; and the BDP FL fluorophore delivers photophysical properties (brightness, photostability, solvent insensitivity) that differ substantially from FITC, Alexa Fluor 488, or cyanine dyes [2]. Selecting an alternative without verifying these performance parameters risks altering liposome circulation half-life, cellular uptake mechanism, and quantitative tracking accuracy [3].

Component

This Product

Typical Substitute

Risk if Substituted

PEG Chain

MW 5000

MW 2000

Circulation half-life may be significantly shorter, reducing in vivo tracking window

Phospholipid

DOPE (fusogenic)

DSPC (non-fusogenic)

Endosomal escape and membrane fusion capacity may be diminished in LNP delivery

Fluorophore

BDP FL

Fluorescein (FAM)

Photobleaching may occur rapidly, compromising long-term imaging fidelity

• [1] Debra T. Auguste et al. Association of hydrophobically-modified poly(ethylene glycol) with fusogenic liposomes. Research output. View Source
• [2] Thermo Fisher Scientific. BODIPY FL Dye Product Overview. View Source
• [3] Effect of membrane modification by PEG on prolongation of circulation time of liposomes in blood in vivo. PubMed. View Source

Quantitative Evidence vs. Comparators

PEG5000 Extends Circulation Half-Life vs. PEG2000

BDP FL fluorophore exhibits a 23% higher extinction coefficient and a 5% higher quantum yield than FITC, resulting in greater fluorescence brightness per molecule [1]. This enables more sensitive detection of lipid nanoparticles at lower loading concentrations, reducing potential perturbation of membrane properties .

PEG5000 Circulation Half-Life

Reported

3.6× longer t₁/₂ vs PEG2000-PE (75 vs 21 min)

Supports extended-circulation LNP design context

Cross-study comparison; in vivo mouse data

Evidence Dimension	Molar extinction coefficient (ε) and fluorescence quantum yield (Φ)
Target Compound Data	ε = 92,000 M⁻¹cm⁻¹, Φ = 0.97
Comparator Or Baseline	FITC: ε = 75,000 M⁻¹cm⁻¹, Φ = 0.92
Quantified Difference	ε: +23% (17,000 M⁻¹cm⁻¹ higher); Φ: +5% (0.05 higher)
Conditions	BDP FL data from ChemicalBook; FITC data from Tocris standard reference

Why This Matters

Higher brightness enables lower probe concentrations, minimizing liposome surface modification and preserving native pharmacokinetics.

• [1] ChemicalBook. BDP FL carboxylic acid (CAS 165599-63-3). Photophysical data. View Source

BDP FL Photostability vs. Fluorescein (FAM)

Liposomes modified with PEG 5000-PE exhibit a circulation half-life of 75 minutes in vivo, compared to 21 minutes for PEG 2000-PE and 13 minutes for unmodified liposomes [1]. The 5,000 Da PEG spacer in DOPE-PEG-BDP FL provides a 3.6-fold half-life extension relative to the commonly used 2,000 Da PEG-lipid conjugates [2].

BDP FL Photostability vs FAM

Head-to-head

15.2× longer photobleaching time constant (21.3 s vs 1.4 s)

Supports extended time-lapse imaging context

Single-molecule microscopy at 491 nm

Evidence Dimension	In vivo circulation half-life (mouse model)
Target Compound Data	PEG 5000-PE: t₁/₂ = 75 min
Comparator Or Baseline	PEG 2000-PE: t₁/₂ = 21 min; Unmodified: t₁/₂ = 13 min
Quantified Difference	3.6-fold increase vs. PEG 2000; 5.8-fold vs. unmodified
Conditions	In vivo mouse model; intravenous administration; liposomes with PEG-PE modification

Why This Matters

Extended circulation enables passive tumor accumulation via enhanced permeability and retention (EPR) effect, critical for therapeutic applications.

• [1] Effect of membrane modification by PEG on prolongation of circulation time of liposomes in blood in vivo. PubMed. View Source
• [2] Effect of membrane modification by PEG on prolongation of circulation time of liposomes in blood in vivo. Journal data. View Source

BDP FL Brightness vs. Alexa Fluor 488

DOPE-containing liposomes exhibit pH-sensitive fusogenic behavior essential for endosomal escape, achieving fusion efficiencies >90% when combined with cationic lipids [1]. In contrast, incorporation of DSPE-PEG into DOPE/CHEMS liposomes significantly reduces pH sensitivity and fusion capacity in a dose-dependent manner [2]. DOPE's unsaturated acyl chains adopt a non-lamellar hexagonal HII phase at acidic pH, promoting membrane destabilization, whereas DSPE's saturated chains maintain lamellar structure [3].

BDP FL Brightness vs AF488

Head-to-head

2.22× higher photon detection rate (2586 vs 1164 s⁻¹)

Supports higher sensitivity single-molecule detection

Neutral charge may reduce membrane artifacts

Evidence Dimension	Fusion efficiency and pH-responsive membrane behavior
Target Compound Data	DOPE-based liposomes: >90% fusion efficiency with CHO cells
Comparator Or Baseline	DSPE-PEG incorporation reduces fusion; DOPE is fusogenic, DSPE is non-fusogenic
Quantified Difference	Fusion efficiency reduction from >90% to significantly lower values upon DSPE-PEG addition; pH sensitivity abolished
Conditions	In vitro CHO cell fusion assays; DOPE/CHEMS liposomes with and without DSPE-PEG

Why This Matters

Fusogenic capacity is required for cytoplasmic delivery of nucleic acids and hydrophilic drugs; DSPE-based conjugates fail to enable endosomal escape.

• [1] Deciphering the Functional Composition of Fusogenic Liposomes. Int J Mol Sci. 2018 Jan; 19(2): 346. Table 1. View Source
• [2] Fusogenic activity of PEGylated pH-sensitive liposomes. PubMed. View Source
• [3] Bleomycin in octaarginine-modified fusogenic liposomes results in improved tumor growth inhibition. ScienceDirect. View Source

BDP FL Narrow Emission for Monochromator Instruments

BODIPY FL fluorophore demonstrates superior photostability with half-lives of 41.4 hours in toluene and 91 hours in cyclohexane under continuous illumination [1]. In contrast, FITC is known to undergo rapid photobleaching, losing >50% of initial fluorescence within minutes under standard microscopy conditions [2]. This photostability advantage enables extended time-lapse imaging and quantitative tracking of lipid nanoparticles over hours to days without signal degradation [3].

BDP FL Quantum Yield

Specification review

Φ = 0.97, narrow emission, Ex/Em 503/509 nm

Supports quantitative imaging with low crosstalk

Monochromator-compatible; supplier-reported

Evidence Dimension	Photobleaching half-life under continuous illumination
Target Compound Data	BODIPY FL: t₁/₂ = 41.4 h (toluene), 91 h (cyclohexane)
Comparator Or Baseline	FITC: t₁/₂ = minutes to <1 hour under typical microscopy conditions
Quantified Difference	>100-fold longer photobleaching half-life for BODIPY FL in organic solvents
Conditions	Continuous illumination; BODIPY FL measured in toluene and cyclohexane; FITC data from standard fluorescence microscopy references

Why This Matters

Extended photostability enables reliable long-term tracking of liposome biodistribution and intracellular trafficking without photobleaching artifacts.

• [1] Meso-substituted-BODIPY based fluorescent biomarker: Spectral characteristics, photostability and possibilities for practical application. CNKI Scholar. View Source
• [2] Thermo Fisher Scientific. BODIPY FL Dye: Superior photostability for live-cell imaging. View Source
• [3] Golgi-Tracker Green: Photostable Live-Cell Golgi Apparatus Probe. Product documentation. View Source

Research and Industrial Applications

Long-Circulating Fluorescent LNP Tracking in PK Studies

The 5,000 Da PEG spacer confers a 3.6-fold circulation half-life extension compared to 2,000 Da PEG conjugates [1]. This enables pharmacokinetic studies of liposomal formulations over extended timeframes (up to 24 hours or longer), providing quantitative biodistribution data in tumor-bearing models where passive accumulation via EPR is time-dependent. Researchers can track liposome localization using fluorescence imaging with reduced background from rapid clearance.

FRET-Based Membrane Fusion and Lipid Mixing Assays

The DOPE anchor confers pH-sensitive fusogenicity essential for cytoplasmic delivery of siRNA, mRNA, or plasmid DNA [2]. DOPE-PEG-BDP FL, when incorporated into cationic lipid nanoparticles, enables simultaneous visualization of cellular uptake and quantification of fusion events via fluorescence dequenching assays. This scenario is critical for optimizing LNP formulations intended for gene therapy and vaccine applications.

Endosomal Escape Quantification in LNP Gene Delivery

The BDP FL fluorophore's high extinction coefficient (92,000 M⁻¹cm⁻¹) and quantum yield (0.97) provide ~23% greater brightness than FITC [3]. This allows incorporation of DOPE-PEG-BDP FL at mole percentages as low as 0.1–0.5 mol% without compromising liposome stability or pharmacokinetics, while maintaining sufficient signal for confocal microscopy, flow cytometry, and in vivo imaging.

QC and Batch Consistency Testing of PEGylated LNPs

BODIPY FL exhibits photobleaching half-lives of 41–91 hours in organic environments, vastly exceeding the rapid photobleaching of FITC [4]. This photostability enables continuous fluorescence microscopy of liposome-cell interactions over hours without signal loss, supporting studies of membrane fusion kinetics, intracellular trafficking, and exosome labeling.

Application

Selection Property

Validation Focus

Long-circulating LNP PK tracking

Extended-circulation PEG architecture

Circulation half-life & biodistribution

Membrane fusion & lipid mixing assays

Fusogenic DOPE phospholipid anchor

FRET signal & fusion kinetics

Endosomal escape studies in LNP delivery

Membrane-fusion-capable lipid

Endosomal escape & cargo release

QC & batch consistency of PEGylated LNPs

Covalent single-entity conjugate

Labeling consistency & batch reproducibility

• [1] Effect of membrane modification by PEG on prolongation of circulation time of liposomes in blood in vivo. PubMed. View Source
• [2] Deciphering the Functional Composition of Fusogenic Liposomes. Int J Mol Sci. 2018 Jan; 19(2): 346. View Source
• [3] ChemicalBook. BDP FL carboxylic acid (CAS 165599-63-3). Photophysical data. View Source
• [4] Meso-substituted-BODIPY based fluorescent biomarker: Spectral characteristics, photostability and possibilities for practical application. View Source